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Compound of Interest

Compound Name: 2-Chlorothiophene

Cat. No.: B1346680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and handling precautions for

2-Chlorothiophene (CAS No. 96-43-5). Adherence to these guidelines is critical to ensure a

safe laboratory environment when working with this flammable and hazardous compound. This

document summarizes key data from safety data sheets (SDS) and provides recommendations

for its use in research and development.

Chemical and Physical Properties
Proper handling and storage of 2-Chlorothiophene begin with a thorough understanding of its

physical and chemical properties. This data is crucial for designing safe experimental setups

and for responding effectively to accidental releases.
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Property Value

Molecular Formula C₄H₃ClS[1][2]

Molecular Weight 118.58 g/mol [1][2][3]

Appearance
Colorless to light yellow or light orange clear

liquid[2][4][5]

Odor Stench[3]

Boiling Point 127-129 °C at 760 mmHg[3][4]

Melting Point -71.9 °C / -97.4 °F[3]

Flash Point 22 °C / 71.6 °F[3]

Density 1.280 - 1.286 g/mL at 25 °C[3][4]

Vapor Pressure 10.66 hPa at 20 °C[3]

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and ether.

Hazard Identification and Classification
2-Chlorothiophene is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[6][7][8]

Skin Irritation Category 2
H315: Causes skin irritation[6]

[7][8]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation[6][7][8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[6][7][8][9]

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[10]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin[10]

Acute Toxicity (Inhalation) Category 3 Toxic if inhaled[3]

Signal Word:Danger[3]

Handling and Storage Precautions
Strict adherence to the following handling and storage protocols is mandatory to minimize

exposure and prevent accidents.

Engineering Controls
Work with 2-Chlorothiophene should be conducted in a well-ventilated area, preferably

within a certified laboratory fume hood.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for personal safety.
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield are

required.[9]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

gloves, 5 mil thickness).[9] A lab coat or

chemical-resistant apron should be worn.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.[7][9]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[11]

Do not breathe vapors or mists.[6]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[6][11]

Take precautionary measures against static discharge.[6][11] Ground and bond containers

and receiving equipment.[6]

Use only non-sparking tools.[12]

Wash hands thoroughly after handling.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[6][11]

Keep the container tightly closed.[6][11][12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[9]

Store under an inert gas atmosphere.[7][12]
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[7][9]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water and soap.

Seek medical attention if irritation persists.[6][9]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[7][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][9]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[3][6] Hazardous combustion products include carbon

monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[3][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][9]

Accidental Release Measures
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In the event of a spill, follow the established emergency workflow.

Spill Detected
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Large Spill
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Dispose of Waste as
Hazardous Material

Spill Cleaned

Click to download full resolution via product page
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Caption: Workflow for responding to a 2-Chlorothiophene spill.

Disposal Considerations
Dispose of 2-Chlorothiophene and any contaminated materials as hazardous waste in

accordance with all applicable federal, state, and local regulations.[7][9] Do not allow the

product to enter drains or waterways.[6][7]

Toxicological and Ecological Information
While comprehensive human toxicological data is not available, 2-Chlorothiophene is known

to be an irritant and may cause nausea, headache, and vomiting upon exposure.[6] There is

currently no data available on its ecological effects, persistence, or bioaccumulative potential.

[6][9] It is not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent

and very bioaccumulative (vPvB).[6]

This technical guide is intended to provide a summary of the best practices for handling 2-
Chlorothiophene. It is not a substitute for a thorough review of the full Safety Data Sheet

(SDS) and proper laboratory safety training. Always consult the most recent SDS for this

chemical from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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